Cas no 4505-33-3 (4-(3-acetamidophenyl)butanoic Acid)

• Product Name: 4-(3-acetamidophenyl)butanoic Acid
• CAS No: 4505-33-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1519769
• PubChem ID: 49763004
• Update Time: 2025-04-21

4-(3-acetamidophenyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-acetamidophenyl)butanoic Acid
• KB-34009
• 4-(3-Acetamino-phenyl)-buttersaeure
• AG-F-57228
• TL00756
• 4-[3-(acetylamino)phenyl]butanoic acid
• PubChem16191
• CTK4I8611
• A826707
• 4-&lt
• 3-Acetamino-phenyl&gt
• -buttersaeure
• 3-(acetylamino)Benzenebutanoic acid
• EN300-1852760
• SCHEMBL15295153
• CS-0345966
• DB-070622
• 4505-33-3
• DTXSID90678494

• Inchi： 1S/C12H15NO3/c1-9(14)13-11-6-2-4-10(8-11)5-3-7-12(15)16/h2,4,6,8H,3,5,7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： NRPQODVUAOZBSI-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.12530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides